Cas no 1270517-97-9 (1-(2-BROMO-6-FLUOROPHENYL)PROPAN-1-AMINE)

• Product Name: 1-(2-BROMO-6-FLUOROPHENYL)PROPAN-1-AMINE
• CAS No: 1270517-97-9
• MF: C₉H₁₁BrFN
• MW: 232.092745065689
• CID: 5582715
• PubChem ID: 112693353
• Update Time: 2025-05-20

1-(2-BROMO-6-FLUOROPHENYL)PROPAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-(2-BROMO-6-FLUOROPHENYL)PROPAN-1-AMINE
• Benzenemethanamine, 2-bromo-α-ethyl-6-fluoro-
• Y12854
• DTXSID301254368
• 1270517-97-9
• Benzenemethanamine, 2-bromo-alpha-ethyl-6-fluoro-

• Inchi： 1S/C9H11BrFN/c1-2-8(12)9-6(10)4-3-5-7(9)11/h3-5,8H,2,12H2,1H3
• InChI Key： PEPLTTSJDZYFNY-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C(CC)N)F

Computed Properties

• Exact Mass: 231.00589g/mol
• Monoisotopic Mass: 231.00589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.418±0.06 g/cm3(Predicted)
• Boiling Point: 257.9±25.0 °C(Predicted)
• pka: 8.38±0.10(Predicted)

Additional information on 1-(2-BROMO-6-FLUOROPHENYL)PROPAN-1-AMINE

1-(2-Bromo-6-Fluorophenyl)Propan-1-Amine: A Comprehensive Overview

The compound 1-(2-Bromo-6-Fluorophenyl)Propan-1-Amine, identified by the CAS No. 1270517-97-9, is a significant molecule in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule consists of a propanamine backbone attached to a substituted phenyl ring, which introduces both electronic and steric effects that are critical for its reactivity and functionality.

Recent studies have highlighted the importance of substituted aromatic amines in medicinal chemistry, particularly in the design of bioactive molecules. The presence of bromine and fluorine substituents on the phenyl ring of this compound adds complexity to its electronic environment, making it a valuable substrate for further functionalization. These substituents also influence the compound's solubility, stability, and bioavailability, which are essential factors in drug development.

The synthesis of 1-(2-Bromo-6-Fluorophenyl)Propan-1-Amine typically involves multi-step reactions, including nucleophilic aromatic substitution and amine formation. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, leveraging advancements in catalytic methods and green chemistry principles. These efforts have not only improved the efficiency of synthesis but also reduced environmental impact, aligning with current sustainability goals in chemical research.

In terms of applications, this compound has shown promise in several areas. For instance, it has been investigated as a precursor for constructing bioactive heterocycles, which are integral to many pharmaceutical agents. Additionally, its ability to act as a chiral auxiliary or a building block in asymmetric synthesis has been explored, further expanding its utility in organic synthesis.

Recent research has also focused on the pharmacological properties of substituted aromatic amines, particularly their role as inhibitors or agonists in various biological pathways. Studies have demonstrated that this compound exhibits potential anti-inflammatory and antioxidant activities, making it a candidate for further exploration in therapeutic development.

The structural versatility of 1-(2-Bromo-6-Fluorophenyl)Propan-1-Amine allows for extensive modification, enabling researchers to tailor its properties for specific applications. For example, substituent variations can modulate its lipophilicity and hydrogen bonding capacity, which are crucial for optimizing drug-like behavior.

In conclusion, the compound CAS No. 1270517-97-9 represents a valuable addition to the arsenal of organic compounds used in scientific research. Its unique combination of substituents and functional groups positions it as a versatile building block with diverse applications across multiple disciplines. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing chemical science and medicine.